1-(4-Amino-2-fluorophenyl)-1,2-dihydro-3H-pyrazol-3-one
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Overview
Description
The compound “1-(4-Amino-2-fluorophenyl)-1,2-dihydro-3H-pyrazol-3-one” is a pyrazolone derivative. Pyrazolones are a class of compounds that contain a five-membered ring with three carbon atoms and two nitrogen atoms. They are known for their diverse biological activities .
Molecular Structure Analysis
The molecular structure of this compound would include a pyrazolone ring attached to a phenyl ring with an amino (NH2) and a fluorine (F) substituent. The exact structure would depend on the positions of these substituents .Chemical Reactions Analysis
Again, while specific reactions for this compound aren’t available, pyrazolones are known to undergo a variety of chemical reactions, including condensation, substitution, and oxidation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as the position of the substituents and the presence of any additional functional groups would influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Synthesis and Crystal Structures
1-(4-Amino-2-fluorophenyl)-1,2-dihydro-3H-pyrazol-3-one derivatives are synthesized and their crystal structures are characterized, providing insights into the molecular configurations and angles formed between pyrazole and fluoro-substituted rings in different compounds. This research is significant in understanding the structural aspects of pyrazole compounds and their potential applications (Loh et al., 2013).
Antimicrobial Activity
The antimicrobial properties of pyrazoline derivatives, including those related to this compound, have been a subject of study. These compounds show a wide range of therapeutic activities and are noted for their potential in antimicrobial applications (Dangar et al., 2014).
Chemical Synthesis and Reactivity
The reactivity of specific this compound derivatives with other chemical compounds is explored to synthesize new molecules. This research is fundamental in expanding the chemical compound libraries and exploring potential new drugs or materials (Ali et al., 2016).
Fluorescent Chemosensors
Studies have also explored the use of this compound derivatives in developing fluorescent chemosensors. These chemosensors are used for selective and sensitive detection of specific ions, indicating their potential in analytical chemistry and environmental monitoring (Asiri et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(4-amino-2-fluorophenyl)-1H-pyrazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FN3O/c10-7-5-6(11)1-2-8(7)13-4-3-9(14)12-13/h1-5H,11H2,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJOHJHACDUMHSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)F)N2C=CC(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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